

Preliminary Toxicity Profile of Lqb-118: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Lqb-118*

Cat. No.: *B15615028*

[Get Quote](#)

Disclaimer: This document summarizes publicly available information regarding the preliminary toxicity of **Lqb-118**. Comprehensive, dedicated toxicology studies detailing parameters such as LD50 (Lethal Dose, 50%) and NOAEL (No-Observed-Adverse-Effect Level) are not available in the public domain as of the latest search. The information presented is collated from research focused primarily on the compound's therapeutic effects.

Executive Summary

Lqb-118 is a synthetic pterocarpanquinone that has demonstrated significant antineoplastic activity in various preclinical cancer models. While its efficacy as an anti-cancer agent is the subject of several studies, a complete and detailed public record of its toxicology profile is not yet established. This guide provides an in-depth summary of the currently available data on the toxicity and safety of **Lqb-118**, intended for researchers, scientists, and drug development professionals. The available information suggests a degree of selectivity for tumor cells over healthy cells, but also indicates potential for toxicity at higher doses.

In Vivo Toxicity Observations

Direct studies on the acute or repeated-dose toxicity of **Lqb-118** are not extensively published. However, some insights can be gleaned from in vivo studies focused on its anti-cancer and

anti-leishmanial activities.

General Observations:

- In a study involving athymic male nude mice with prostate cancer xenografts, oral administration of **Lqb-118** at a dose of 10 mg/kg/day was reported to have no measurable adverse effects[1]. This suggests a reasonable safety margin at this therapeutic dose in this specific model.
- Another report mentions a preclinical subacute toxicity study where oral administration did not show clinical signs of toxicity[2].
- It has been noted that a dose five times higher than the therapeutic dose led to liver focal necrosis, although this was not accompanied by alterations in hepatic enzymes. The specific therapeutic dose and the higher dose are not explicitly detailed in the available literature.
- In vivo administration of **Lqb-118** did not appear to be cytotoxic to normal bone marrow-derived cells isolated from mice, indicating a potential for selectivity towards cancer cells[3].

Immunotoxicity:

- Studies on the immunological effects of **Lqb-118** in mice showed no alterations in the weight of primary and secondary immune system organs or their cellular composition[2].
- Immunophenotyping revealed an increase in CD4+ thymocytes and a proportional reduction in the CD4+CD8+ subpopulation in the thymus. However, no significant changes were observed in peripheral CD8+ T lymphocytes, and the activation of fresh T cells was not affected[2].


In Vitro Cytotoxicity

Lqb-118 has demonstrated cytotoxic effects against a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values from various studies are summarized below.

Cell Line	Cancer Type	IC50 (μM)	Exposure Time	Reference
PC3	Prostate Cancer	2.8 - 8.7	Not Specified	[1]
LNCaP	Prostate Cancer	2.8 - 8.7	Not Specified	[1]
LAPC4	Prostate Cancer	2.8 - 8.7	Not Specified	[1]
HL-60	Acute Myeloid Leukemia	~3.0	24 h	[4]
HL-60R (Cytarabine-resistant)	Acute Myeloid Leukemia	~3.0	24 h	[4]
U251-MG	Glioblastoma	~6.0 - 9.0	48-72 h	[5]
A172	Glioblastoma	~6.0 - 9.0	48-72 h	[5]
T98G	Glioblastoma	> 6.0	48-72 h	[5]
K562	Chronic Myeloid Leukemia	Not Specified	Not Specified	[6]
Jurkat	Acute T-cell Leukemia	Not Specified	Not Specified	[6]

Experimental Protocols

Detailed protocols for formal toxicity studies of **Lqb-118** are not available in the reviewed literature. The methodologies provided in the existing research papers are focused on evaluating the therapeutic efficacy. A generalized workflow for the in vivo anti-cancer studies from which toxicity observations were made is presented below.




[Click to download full resolution via product page](#)

*Generalized workflow for in vivo efficacy studies of **Lqb-118**.*

Mechanism of Action & Associated Signaling Pathways

The cytotoxic effects of **Lqb-118** are primarily attributed to the induction of apoptosis and the generation of cellular redox stress.


Lqb-118 has been shown to induce apoptosis through both the intrinsic (mitochondrial) and the endoplasmic reticulum (ER) stress pathways[6]. In cytarabine-resistant acute myeloid leukemia cells, **Lqb-118** induces apoptosis by decreasing pro-caspase-3 expression and inducing its cleavage[4]. It also leads to a reduction in the expression of the anti-apoptotic protein XIAP (X-linked inhibitor of apoptosis protein)[4].



[Click to download full resolution via product page](#)

*Apoptosis induction pathways modulated by **Lqb-118**.*

Lqb-118, being a pterocarpanquinone, can undergo redox cycling, leading to the generation of reactive oxygen species (ROS) and subsequent oxidative stress in cancer cells[1][7]. This is a key mechanism of its cytotoxicity. The process is thought to be initiated by quinone reductases like NQO1. The resulting ROS can cause damage to cellular components, including lipid peroxidation, and trigger apoptosis[1]. In response, cancer cells may upregulate antioxidant defense mechanisms, such as the transcription factor Nrf2 and the enzyme Superoxide Dismutase 1 (SOD1)[1].



[Click to download full resolution via product page](#)

Lqb-118 induced cellular redox stress pathway.

Conclusion

The preliminary data available for **Lqb-118** suggest a promising therapeutic window, with demonstrated anti-cancer activity at doses that appear to be tolerated in preclinical models.

The compound exhibits selectivity for cancer cells in some contexts and its mechanisms of action, involving the induction of apoptosis and oxidative stress, are partially elucidated. However, the lack of comprehensive, publicly available toxicology studies is a significant data gap. Key toxicological endpoints, including acute toxicity (LD50), repeated-dose toxicity, genotoxicity, and safety pharmacology, need to be systematically evaluated to fully characterize the safety profile of **Lqb-118** for any potential clinical development. Researchers and drug developers should consider these limitations and the necessity for formal preclinical safety studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. The orally active pterocarpanquinone LQB-118 exhibits cytotoxicity in prostate cancer cell and tumor models through cellular redox stress - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. The pterocarpanquinone LQB-118 induces apoptosis in acute myeloid leukemia cells of distinct molecular subtypes and targets FoxO3a and FoxM1 transcription factors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. ninho.inca.gov.br \[ninho.inca.gov.br\]](#)
- [5. ninho.inca.gov.br \[ninho.inca.gov.br\]](#)
- [6. The pterocarpanquinone LQB 118 induces apoptosis in tumor cells through the intrinsic pathway and the endoplasmic reticulum stress pathway - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. The orally active pterocarpanquinone LQB-118 exhibits cytotoxicity in prostate cancer cell and tumor models through cellular redox stress - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Preliminary Toxicity Profile of Lqb-118: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15615028/docs#preliminary-toxicity-profile-of-lqb-118-a-technical-overview\]](https://www.benchchem.com/product/b15615028/docs#preliminary-toxicity-profile-of-lqb-118-a-technical-overview)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)